BENZYL ALBUTEROL METHYL ESTER
BENZYL ALBUTEROL METHYL ESTER
Brand Name:
Vulcanchem
CAS No.:
174607-70-6
VCID:
VC0066021
InChI:
InChI=1S/C21H27NO4/c1-21(2,3)22-13-18(23)16-10-11-19(17(12-16)20(24)25-4)26-14-15-8-6-5-7-9-15/h5-12,18,22-23H,13-14H2,1-4H3
SMILES:
CC(C)(C)NCC(C1=CC(=C(C=C1)OCC2=CC=CC=C2)C(=O)OC)O
Molecular Formula:
C21H27NO4
Molecular Weight:
357.4 g/mol
BENZYL ALBUTEROL METHYL ESTER
CAS No.: 174607-70-6
Main Products
VCID: VC0066021
Molecular Formula: C21H27NO4
Molecular Weight: 357.4 g/mol
| CAS No. | 174607-70-6 |
|---|---|
| Product Name | BENZYL ALBUTEROL METHYL ESTER |
| Molecular Formula | C21H27NO4 |
| Molecular Weight | 357.4 g/mol |
| IUPAC Name | methyl 5-[2-(tert-butylamino)-1-hydroxyethyl]-2-phenylmethoxybenzoate |
| Standard InChI | InChI=1S/C21H27NO4/c1-21(2,3)22-13-18(23)16-10-11-19(17(12-16)20(24)25-4)26-14-15-8-6-5-7-9-15/h5-12,18,22-23H,13-14H2,1-4H3 |
| Standard InChIKey | XKKHEBAZHSBZQI-UHFFFAOYSA-N |
| SMILES | CC(C)(C)NCC(C1=CC(=C(C=C1)OCC2=CC=CC=C2)C(=O)OC)O |
| Canonical SMILES | CC(C)(C)NCC(C1=CC(=C(C=C1)OCC2=CC=CC=C2)C(=O)OC)O |
| Synonyms | BENZYL ALBUTEROL METHYL ESTER |
| PubChem Compound | 22251168 |
| Last Modified | Nov 11 2021 |
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